Cas no 100800-30-4 (2-amino-3-4-(diethylamino)phenylpropanoic acid)

• Product Name: 2-amino-3-4-(diethylamino)phenylpropanoic acid
• CAS No: 100800-30-4
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5886740
• PubChem ID: 18314887
• Update Time: 2025-05-19

2-amino-3-4-(diethylamino)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-4-(diethylamino)phenylpropanoic acid
• SCHEMBL2778088
• 100800-30-4
• 2-amino-3-[4-(diethylamino)phenyl]propanoic acid
• EN300-1845342

• Inchi： 1S/C13H20N2O2/c1-3-15(4-2)11-7-5-10(6-8-11)9-12(14)13(16)17/h5-8,12H,3-4,9,14H2,1-2H3,(H,16,17)
• InChI Key： HMBDYJBUJGEPQD-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC(=CC=1)N(CC)CC)N)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-4-(diethylamino)phenylpropanoic acid

Introduction to 2-amino-3-4-(diethylamino)phenylpropanoic acid (CAS No. 100800-30-4)

2-amino-3-4-(diethylamino)phenylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 100800-30-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a phenyl ring substituted with amino and diethylamino groups, alongside a propanoic acid side chain, exhibits a unique structural framework that positions it as a promising candidate for various biochemical applications.

The molecular structure of 2-amino-3-4-(diethylamino)phenylpropanoic acid consists of a benzene ring connected to an amino group at the 2-position and a diethylamino group at the 3- and 4-positions, with a propanoic acid moiety attached to the 3-position of the phenyl ring. This arrangement imparts distinct chemical properties, including basicity due to the amino and diethylamino functionalities, as well as potential chelating capabilities with metal ions. The presence of these functional groups makes the compound an intriguing subject for further investigation in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of amino and diethylamino groups in 2-amino-3-4-(diethylamino)phenylpropanoic acid suggests potential interactions with biological targets such as enzymes and receptors. Specifically, the basic nature of these groups allows for hydrogen bonding interactions, which are crucial for drug-receptor binding affinity. This characteristic has prompted researchers to investigate its possible role in modulating biological pathways relevant to neurological disorders, inflammatory conditions, and metabolic diseases.

One of the most compelling aspects of 2-amino-3-4-(diethylamino)phenylpropanoic acid is its versatility in synthetic chemistry. The presence of multiple reactive sites—such as the carboxylic acid group, amino groups, and aromatic ring—enables diverse chemical modifications. These modifications can be tailored to enhance solubility, improve metabolic stability, or optimize binding affinity to specific targets. For instance, derivatization of the carboxylic acid group into esters or amides can yield prodrugs that exhibit controlled release profiles, while functionalization of the aromatic ring can introduce additional binding pockets for targeted drug delivery systems.

Recent advancements in computational chemistry have further facilitated the exploration of 2-amino-3-4-(diethylamino)phenylpropanoic acid's pharmacological properties. Molecular docking studies have been employed to predict its interactions with various biological targets, including protein kinases and ion channels. These studies have revealed promising binding affinities for certain therapeutic targets, suggesting that this compound may serve as a scaffold for developing novel therapeutic agents. Additionally, virtual screening techniques have been utilized to identify potential lead compounds derived from 2-amino-3-4-(diethylamino)phenylpropanoic acid, streamlining the drug discovery process.

The synthesis of 2-amino-3-4-(diethylamino)phenylpropanoic acid presents both challenges and opportunities for chemists. Traditional synthetic routes involve multi-step organic transformations, including nucleophilic aromatic substitution reactions, Grignard additions, and condensation reactions. However, recent innovations in synthetic methodologies have enabled more efficient and scalable production methods. For example, catalytic asymmetric synthesis has been explored to achieve enantioselective construction of chiral centers within the molecule, which is critical for developing enantiomerically pure pharmaceuticals.

The role of 2-amino-3-4-(diethylamino)phenylpropanoic acid in medicinal chemistry extends beyond its use as a standalone therapeutic agent. It has also been investigated as a building block for more complex drug candidates. By incorporating this compound into larger molecular frameworks, researchers can leverage its structural features to enhance drug-like properties such as bioavailability, tissue distribution, and target specificity. This modular approach has led to several innovative drug candidates that are currently undergoing preclinical evaluation.

Evaluation of 2-amino-3-4-(diethylamino)phenylpropanoic acid's biological activity has revealed several interesting findings. In vitro studies have demonstrated its ability to modulate enzymatic activity in cell culture models, suggesting potential therapeutic effects against conditions such as cancer and neurodegenerative diseases. Additionally, preliminary in vivo studies have shown promising results in animal models regarding its ability to influence physiological pathways relevant to inflammation and pain management. These findings underscore the compound's potential as a lead structure for further development.

The future direction of research on 2-amino-3-4-(diethylamino)phenylpropanoic acid is likely to focus on optimizing its pharmacokinetic properties and exploring its therapeutic applications in greater detail. Advances in biocatalysis and flow chemistry may enable more sustainable and cost-effective production methods, while continued computational modeling will help refine its design for improved efficacy and safety profiles. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential in translating preclinical findings into clinical applications.

In conclusion,2-amino-3-4-(diethylamino)phenylpropanoic acid (CAS No. 100800-30-4) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. As research progresses，this compound is expected to play an increasingly important role in advancing drug discovery efforts，contributing to improvements in human health outcomes worldwide.